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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920

Application Notes and Protocols for 4-Amino-1-
butanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 4-Amino-1-
butanol (CAS No. 13325-10-5). Adherence to these guidelines is crucial to ensure personnel
safety and minimize environmental impact.

Chemical and Physical Properties

4-Amino-1-butanol is a versatile intermediate used in various organic syntheses and biological
studies.[1] Below is a summary of its key physical and chemical properties.
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Property Value Source
Molecular Formula C4H11NO [2]
Molecular Weight 89.14 g/mol [2][3]
Appearance Light yellow liquid [4]

Odor Odorless to amine-like [2][4]
Boiling Point 206 °C (lit.) [1][2]
Melting Point 16-18 °C (lit.) [11[2][4]
Flash Point 107 °C [2]
Density 0.967 g/mL at 25 °C (lit.) [1]
Solubility Miscible in water [2]

Hazard Identification and Safety Precautions

4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns
and eye damage.[2][3][5] It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2][3]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
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e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

o P405: Store locked up.[2]
e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols: Safe Handling and Storage
Personal Protective Equipment (PPE)

Before handling 4-Amino-1-butanol, the following PPE must be worn:
o Eye/Face Protection: Chemical safety goggles and a face shield.[6]
» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.[6]

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[4] If
ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.[4]

Handling Protocol

e Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[2]

Do not inhale vapors or mists.[4]

Keep away from sources of ignition.[2]

Wash hands thoroughly after handling.[2]
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e Do not eat, drink, or smoke in the handling area.[2][5]

Storage Protocol

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

o Keep away from incompatible substances such as acids and strong oxidizing agents.[4]
o Store in a locked cabinet or a secure area accessible only to authorized personnel.[5]

e The substance is hygroscopic, so protect from moisture.

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Spill Response Protocol

o Evacuate: Immediately evacuate personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.[2]

e Clean: Clean the spill area thoroughly.
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e PPE: Wear appropriate PPE during the entire cleanup process.

e Reporting: Report the spill to the appropriate safety personnel.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[5][6]

o Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon oxides
and nitrogen oxides.[2][4][5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Disposal Protocol
All waste materials containing 4-Amino-1-butanol must be treated as hazardous waste.

o Waste Collection: Collect waste in a clearly labeled, sealed container. Do not mix with other
waste.

o Container Labeling: Label the container with "Hazardous Waste" and the chemical name "4-
Amino-1-butanol".

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company.
Adhere to all federal, state, and local regulations for hazardous waste disposal.[2]

o Empty Containers: Handle uncleaned empty containers as you would the product itself.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Amino-1-butanol.
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Caption: Workflow for the safe handling and disposal of 4-Amino-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b041920?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853047.htm
https://aksci.com/sds/J94062_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-butanol
https://www.fishersci.com/store/msds?partNumber=AC176350250&productDescription=4-AMINO-1-BUTANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.benchchem.com/product/b041920#safe-handling-and-disposal-procedures-for-4-amino-1-butanol
https://www.benchchem.com/product/b041920#safe-handling-and-disposal-procedures-for-4-amino-1-butanol
https://www.benchchem.com/product/b041920#safe-handling-and-disposal-procedures-for-4-amino-1-butanol
https://www.benchchem.com/product/b041920#safe-handling-and-disposal-procedures-for-4-amino-1-butanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact
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